Cas no 1805741-95-0 (1-Bromo-1-(2-(chloromethyl)-4-(difluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(chloromethyl)-4-(difluoromethoxy)phenyl)propan-2-one
• CAS No: 1805741-95-0
• MF: C₁₁H₁₀BrClF₂O₂
• MW: 327.549708843231
• CID: 4792356
• Update Time: 2025-06-14

1-Bromo-1-(2-(chloromethyl)-4-(difluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(chloromethyl)-4-(difluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C11H10BrClF2O2/c1-6(16)10(12)9-3-2-8(17-11(14)15)4-7(9)5-13/h2-4,10-11H,5H2,1H3
• InChI Key： WMYJKTYFJUZBER-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=CC=1CCl)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(2-(chloromethyl)-4-(difluoromethoxy)phenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(2-(chloromethyl)-4-(difluoromethoxy)phenyl)propan-2-one (CAS: 1805741-95-0)

The compound 1-Bromo-1-(2-(chloromethyl)-4-(difluoromethoxy)phenyl)propan-2-one (CAS: 1805741-95-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic versatility of 1-Bromo-1-(2-(chloromethyl)-4-(difluoromethoxy)phenyl)propan-2-one, which serves as a key intermediate in the preparation of various biologically active molecules. The presence of both bromo and chloro functional groups in its structure allows for diverse chemical modifications, making it a valuable scaffold for the development of novel pharmacophores. Researchers have successfully utilized this compound in the synthesis of potential kinase inhibitors, demonstrating its utility in targeted cancer therapies.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 1-Bromo-1-(2-(chloromethyl)-4-(difluoromethoxy)phenyl)propan-2-one exhibit promising inhibitory effects against specific protein kinases involved in cell proliferation pathways. The difluoromethoxy group in particular has been identified as a crucial structural element contributing to enhanced metabolic stability and improved pharmacokinetic properties of the resulting drug candidates.

Recent computational modeling studies have provided insights into the molecular interactions between this compound and its biological targets. Molecular docking simulations suggest that the bromo and chloromethyl groups play critical roles in forming halogen bonds with key amino acid residues in the ATP-binding pocket of target kinases. These findings have important implications for the rational design of more potent and selective inhibitors based on this scaffold.

From a medicinal chemistry perspective, structure-activity relationship (SAR) studies have revealed that modifications at the propan-2-one moiety can significantly influence both the potency and selectivity of the resulting compounds. Researchers are currently exploring various substitutions at this position to optimize drug-like properties while maintaining target affinity.

The compound's potential applications extend beyond oncology, with recent investigations exploring its utility in the development of anti-inflammatory agents and antimicrobial compounds. The unique electronic properties imparted by the difluoromethoxy group appear to contribute to diverse biological activities, making this scaffold particularly versatile for medicinal chemistry applications.

In conclusion, 1-Bromo-1-(2-(chloromethyl)-4-(difluoromethoxy)phenyl)propan-2-one represents a promising chemical entity with multiple applications in drug discovery. Ongoing research continues to uncover new synthetic methodologies and biological activities associated with this scaffold, positioning it as an important focus area in contemporary medicinal chemistry research. Future studies will likely focus on further optimizing its pharmacological profile and exploring its potential in combination therapies.